1-(3-Fluoropyridin-2-yl)-3-methylenecyclobutanecarbonitrile

• Molecular Formula: C11H9FN2
• Molecular Weight: 188.20 g/mol
• IUPAC Name: 1-(3-fluoropyridin-2-yl)-3-methylidenecyclobutane-1-carbonitrile
• InChI: InChI=1S/C11H9FN2/c1-8-5-11(6-8,7-13)10-9(12)3-2-4-14-10/h2-4H,1,5-6H2
• InChI Key: NZSLWHICVBIQTK-UHFFFAOYSA-N
• Canonical SMILES: C=C1CC(C1)(C#N)C2=C(C=CC=N2)F

Description

1-(3-Fluoropyridin-2-yl)-3-methylenecyclobutanecarbonitrile is a useful research compound. Its molecular formula is C11H9FN2 and its molecular weight is 188.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-methylenecyclobutanecarbonitrile (150 g, 1.61 mol, 1 equiv) and 2-chloro-3-fluoropyridine (212 g, 1.61 mmol, 1 equiv) in toluene (1 L) was added NaHMDS (2 M in THF, 885 mL, 1.1 equiv) dropwise at 0-10° C. Upon completion of addition, the reaction mixture was warmed to rt, stirred overnight, and quenched with NH4C(sat.) solution. The organic layer was washed with water (500 mL×2) and brine (500 mL), dried over Na2SO4, filtered, and concentrated to give a crude title compound (272 g, 90%), which was used in the next step without further purification, LRMS (M+H+) m/z 189.1.